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Compound of Interest

2-Hydroxy-2-
Compound Name:
methylpropiophenone-d5

cat. No.: B15599558

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 2-Hydroxy-2-methylpropiophenone-d5. Researchers, scientists,
and drug development professionals should adhere to these guidelines to ensure laboratory
safety and minimize risk.

Chemical Identification and Hazards:
e Synonyms: 2-Benzoyl-2-propanol-d5, Darocur 1173-d5, Irgacure 1173-d5[1][2]

e Hazard Summary: 2-Hydroxy-2-methylpropiophenone is harmful if swallowed, causes skin
and eye irritation, and may cause respiratory irritation[3][4]. It is also toxic and harmful to
aquatic life with long-lasting effects[2][5].

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling this compound. The
specific type of equipment should be selected based on the concentration and amount of the
substance being used at the workplace[1].
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Protection Type Specification Standard

Tightly fitting safety goggles or
) safety glasses with side- NIOSH (US) or EN 166 (EU)
Eye/Face Protection ) )
shields. A face shield may be approved[1][2]

necessary for splash hazards.

Chemical-resistant, impervious

gloves (e.g., nitrile rubber). A o
EU Directive 89/686/EEC and

Skin Protection complete suit or lab coat
the standard EN 374[2]

protecting against chemicals

should be worn.

A full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)

respirator cartridges is required
NIOSH (US) or CEN (EU)

Respiratory Protection if vapor or mist is generated. If
approved[1][6]

a respirator is the sole means
of protection, a full-face
supplied air respirator should

be used.

Closed-toe shoes must be
Footwear worn to prevent foot injuries

from spills or falling objects.

Operational Plan: Safe Handling and Storage

Engineering Controls:
o Work in a well-ventilated area.[3]
e Mechanical exhaust is required.[6]

» Emergency eye wash fountains and safety showers must be readily available in the
immediate vicinity of any potential exposure.[3]

Safe Handling Practices:
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Avoid contact with skin and eyes.[1][3]

Avoid inhaling vapor or mist.[1]

Do not eat, drink, or smoke when using this product.[1][3]

Wash hands thoroughly after handling.[1][5]
Storage:
o Keep the container tightly closed in a dry and well-ventilated place.[1]

e The product is light-sensitive and should be stored accordingly.[5]

Emergency Procedures and First Aid

 |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[11[5]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

» In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap
and plenty of water. Consult a physician.[1][5]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[3]

Disposal Plan

o Waste from Residues: Waste material must be disposed of in accordance with national and
local regulations.[5] Contact a licensed professional waste disposal service to dispose of this
material.[6]

» Contaminated Packaging: Handle uncleaned containers like the product itself.[5] Do not mix
with other waste.[5]
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» Disposal Method: Dissolve or mix the material with a combustible solvent and burn in a
chemical incinerator equipped with an afterburner and scrubber.[6] Offer surplus and non-
recyclable solutions to a licensed disposal company.[1]

Experimental Workflow for Safe Handling and
Disposal

Workflow for Safe Handling of 2-Hydroxy-2-methylpropiophenone-d5
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4. Waste Collection Emergency Procedures

Waste segregated & labeled

5. Final Disposal
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Caption: Logical workflow for the safe handling and disposal of 2-Hydroxy-2-
methylpropiophenone-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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